
Proper Disposal Procedures for ML-097

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML-097

Cat. No.: B1663760 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ML-097, a pan Ras-related GTPases activator. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard laboratory practices.

Chemical Identification:

Name: ML-097

Synonyms: CID-2160985, 2-[(2-bromophenyl)methoxy]-benzoic acid

CAS Number: 743456-83-9

Molecular Formula: C₁₄H₁₁BrO₃

Molecular Weight: 307.1 g/mol

Based on available Safety Data Sheets (SDS), ML-097 is not classified as a hazardous

substance or mixture. However, it is imperative to handle all laboratory chemicals with

appropriate safety measures.

Quantitative Data Summary
The following table summarizes the key quantitative data for ML-097 based on available

information.
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Property Value

Purity ≥95%

Storage Temperature -20°C

Solubility in DMSO 5 mg/mL

Hazard Classification Not a hazardous substance or mixture

Transport Information Considered non-hazardous for transport

Disposal Protocol
Researchers must adhere to local, state, and federal regulations for chemical waste disposal.

The following is a step-by-step guide for the proper disposal of ML-097, reflecting its non-

hazardous classification.

Step 1: Personal Protective Equipment (PPE)

Before handling ML-097, ensure you are wearing the appropriate PPE:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Characterization

Confirm that the waste to be disposed of is solely ML-097 and is not mixed with any hazardous

substances. If ML-097 has been mixed with other chemicals, the entire mixture must be treated

as hazardous waste and disposed of accordingly.[1]

Step 3: Small Quantities (Solid)

For small quantities of solid ML-097:

Ensure the material is in a securely sealed, properly labeled container.
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The container label should be defaced or clearly marked as "WASTE" to avoid confusion.[2]

This container can typically be disposed of in the regular laboratory trash.[3][4][5] However,

always confirm this with your institution's Environmental Health and Safety (EHS) office.

Step 4: Solutions of ML-097

For solutions of ML-097 (e.g., dissolved in DMSO):

Small volumes of dilute, non-hazardous aqueous solutions may be permissible for drain

disposal with copious amounts of water.[5][6]

Crucially, verify with your local EHS guidelines before disposing of any chemical down the

drain. Regulations can vary significantly.

If drain disposal is not permitted, or if the solvent is not water, collect the waste in a

designated, properly labeled waste container for chemical waste pickup by your institution's

EHS.

Step 5: Decontamination of Empty Containers

Rinse empty containers that held ML-097 three times with a suitable solvent (e.g., ethanol or

acetone).

Allow the container to air dry completely in a well-ventilated area or fume hood.

Once clean and dry, deface the original label and dispose of the container in the regular

trash or designated glass waste, as per your laboratory's procedures.[2]

Step 6: Spill Cleanup

In the event of a spill:

Absorb the spilled material with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container.
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Dispose of the contaminated absorbent material as chemical waste through your institution's

EHS.

Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemicals like ML-097.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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